6-chloro-4-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyridin-2-amine

• Molecular Formula: C12H9ClN4
• Molecular Weight: 244.68 g/mol
• IUPAC Name: 6-chloro-4-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyridin-2-amine
• InChI: InChI=1S/C12H9ClN4/c13-10-4-7(5-11(14)17-10)9-6-16-12-8(9)2-1-3-15-12/h1-6H,(H2,14,17)(H,15,16)
• InChI Key: ACSYKUPGCXYRRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2C3=CC(=NC(=C3)Cl)N)N=C1

Description

6-chloro-4-(1H-pyrrolo[2,3-b]pyridin-3-yl)pyridin-2-amine is a useful research compound. Its molecular formula is C12H9ClN4 and its molecular weight is 244.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Example 91a (186.0 mg, 0.436 mmol) and HCl (0.20 mL, 6.6 mmol) in ethanol (6 mL) was heated at 95° C. for 3 hours and cooled. Half of the solvent was evaporated; the resulting suspension was filtered and washed with EtOH. The solids were stirred in saturated NaHCO3 for 30 minutes, filtered, washed with water, and oven-dried to give 72.2 mg of the title compound. 1H NMR (300 MHz, DMSO-d6) ppm 6.30 (s, 2H), 6.85 (s, 1H), 6.91 (s, 1H), 7.15 (m, 1H), 8.12 (s, 1H), 8.21-8.36 (m, 2H), 12.15 (s, brd, 1H). MS (ESI+) m/z 244.8 (M+H)+.